Cas no 2228296-70-4 (1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228296-70-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6111034
• PubChem ID: 165843738
• Update Time: 2025-05-19

1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1816775
• 2228296-70-4

• Inchi： 1S/C12H11NO3/c13-7-8-1-3-9(4-2-8)12(11(15)16)5-10(14)6-12/h1-4,10,14H,5-6H2,(H,15,16)
• InChI Key： ATWQFQYIMTXEKD-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC(C#N)=CC=2)C1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.3Ų

Additional information on 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228296-70-4)

1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228296-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane core functionalized with both a cyano group and a hydroxyl group, making it a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid positions it as a potential candidate for drug discovery programs due to its unique pharmacophoric features. The presence of the cyano group (–CN) at the para position of the phenyl ring introduces a polar and electronegative moiety, which can enhance interactions with biological targets such as enzymes and receptors. Meanwhile, the hydroxyl group (–OH) on the cyclobutane ring provides a site for hydrogen bonding or further derivatization, allowing for the construction of more complex molecular architectures.

In recent years, there has been growing interest in cycloalkane-based compounds due to their reported bioactivity and structural diversity. The cyclobutane ring, in particular, is known for its rigid conformation, which can improve binding affinity and selectivity in drug-like molecules. Studies have demonstrated that modifications on the cyclobutane scaffold can lead to compounds with therapeutic potential in various disease areas, including inflammation, cancer, and neurological disorders.

The 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid molecule has been explored in several preliminary studies aimed at identifying novel bioactive scaffolds. Researchers have focused on its potential as a precursor for synthesizing more complex derivatives that could exhibit improved pharmacokinetic properties or enhanced target interactions. For instance, the carboxylic acid group (–COOH) at the 1-position of the cyclobutane ring can be readily converted into esters or amides, expanding its utility in medicinal chemistry libraries.

One notable application of this compound has been in the development of enzyme inhibitors. The cyano group and hydroxyl group together create a favorable environment for selective binding to enzymes such as kinases or proteases, which are often implicated in disease pathways. Preliminary computational studies have suggested that 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid may interact with specific residues in the active sites of these enzymes, potentially leading to the discovery of new inhibitors with therapeutic value.

Another area of interest has been its role as a building block in natural product-inspired drug design. The structural features of this compound bear resemblance to certain metabolites found in plants and microorganisms, which have historically served as inspiration for drug discovery. By leveraging biologically inspired scaffolds like 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid, chemists aim to generate novel compounds with improved efficacy and reduced side effects.

The synthesis of 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct the desired framework with high precision. These methods not only improve yield but also allow for greater control over stereochemical outcomes, which is critical for biological activity.

In conclusion, 1-(4-cyanophenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228296-70-4) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for further derivatization and exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.